Cas no 915921-79-8 ({1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride)

• Product Name: {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride
• CAS No: 915921-79-8
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 1086383
• PubChem ID: 45791074
• Update Time: 2025-06-08

{1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethanamine
• DTXSID20672400
• 1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]ethanamine, AldrichCPR
• 1-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• AKOS010673098
• 915921-79-8
• SCHEMBL14931660
• {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride

• MDL： MFCD08059867
• Inchi： 1S/C7H13N3O2/c1-5(8)7-9-6(10-12-7)3-4-11-2/h5H,3-4,8H2,1-2H3
• InChI Key： VOPQTOVQOMFROW-UHFFFAOYSA-N
• SMILES： O1C(C(C)N)=NC(CCOC)=N1

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride

Introduction to {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride (CAS No. 915921-79-8)

{1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride} is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number {915921-79-8}, has garnered attention for its potential applications in drug discovery and development. The molecule features a {1,2,4-oxadiazole} core, which is a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of an {ethyl}amino group and a {2-methoxyethyl} side chain further enhances its chemical diversity and reactivity, making it a valuable candidate for synthetic modifications.

The {1,2,4-oxadiazole} ring is a six-membered aromatic structure containing two nitrogen atoms and one oxygen atom. This motif is well-documented for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural flexibility of the {1,2,4-oxadiazole} core allows for the attachment of diverse functional groups, enabling the synthesis of derivatives with tailored biological properties. In particular, the {ethyl}amino group and the {2-methoxyethyl} side chain contribute to the compound's solubility and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The {1,2,4-oxadiazole} scaffold has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, studies have shown that oxadiazole derivatives can inhibit kinases and other enzymes involved in cancer progression. The {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride molecule represents a promising lead compound that could be further optimized for therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the {2-methoxyethyl} group at the 3-position of the oxadiazole ring requires precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and cyclization are commonly employed in the synthesis process. The final product, {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride}, is obtained after salt formation with hydrochloric acid, which enhances its stability and solubility for further biological evaluation.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial screening assays have indicated that it exhibits moderate activity against certain bacterial strains, suggesting its utility as an antimicrobial agent. Additionally, preliminary data suggest that it may interact with cellular pathways relevant to inflammation and cancer cell proliferation. These findings are particularly intriguing given the growing demand for novel therapeutic agents with mechanisms distinct from existing drugs.

The structural features of {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride also make it a suitable candidate for further derivatization. By modifying the length or nature of the side chains attached to the oxadiazole ring, chemists can fine-tune its pharmacokinetic properties and target specificity. For example, altering the {2-methoxyethyl} group to a more polar moiety could enhance its bioavailability while reducing toxicity. Such modifications are critical in drug development pipelines where optimizing efficacy and safety are paramount.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical structure makes it attractive for use in material science applications such as organic electronics or polymer chemistry. The ability to incorporate functional groups like amino and methoxy moieties allows for diverse chemical modifications that could lead to novel materials with enhanced properties.

As research continues to uncover new biological targets and mechanisms of action, compounds like {1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride will play an increasingly important role in drug discovery efforts. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,{1-3-(2-methoxyethyl)-1,2,4-oxadiazol-5-ylethyl}amine hydrochloride (CAS No.{915921}-79-{8}) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical applications{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }}